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Compound of Interest

Compound Name: Shikokianin

Cat. No.: B15593779 Get Quote

Introduction

Sikokianin C is a natural biflavonoid with significant potential in drug development, particularly

in oncology. It has been identified as a potent and selective inhibitor of the enzyme

cystathionine β-synthase (CBS).[1] Overexpression of CBS is associated with the proliferation

and migration of various cancer cells, including colon cancer. By inhibiting CBS, Sikokianin C

can suppress cancer cell growth and induce apoptosis, making it a promising candidate for

targeted cancer therapy.[1][2] Accurate and reliable quantitative analysis of Sikokianin C is

crucial for pharmacokinetic studies, formulation development, and quality control of potential

drug products. This application note describes a robust High-Performance Liquid

Chromatography (HPLC) method for the analysis of Sikokianin C.

Quantitative Data Summary

The following table summarizes the expected performance characteristics of the described

HPLC method for the quantitative analysis of Sikokianin C. These values are representative

and may vary based on specific instrumentation and laboratory conditions.
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Parameter Expected Value

Retention Time (t_R_) Approximately 8.5 min

Linearity (R²) ≥ 0.999

Limit of Detection (LOD) ~ 0.05 µg/mL

Limit of Quantification (LOQ) ~ 0.15 µg/mL

Accuracy (% Recovery) 98 - 102%

Precision (% RSD) < 2%

Experimental Protocols
1. Sample Preparation

Proper sample preparation is critical for accurate and reproducible HPLC results. The following

protocols are recommended for different sample matrices.

1.1. Plant Material (e.g., Stellera chamaejasme)

Drying and Grinding: Dry the plant material (e.g., roots) at 40-50°C to a constant weight and

grind to a fine powder.

Extraction: Accurately weigh approximately 1.0 g of the powdered plant material. Perform

ultrasonic-assisted extraction with 25 mL of methanol for 30 minutes at room temperature.

Repeat the extraction twice with fresh solvent.

Filtration and Concentration: Combine the extracts and filter through a 0.45 µm syringe filter.

Evaporate the filtrate to dryness under reduced pressure using a rotary evaporator.

Reconstitution: Dissolve the dried extract in a known volume of methanol (e.g., 5 mL) to

create a stock solution for HPLC analysis.

1.2. Biological Samples (e.g., Plasma, Tissue Homogenate)

Protein Precipitation: To 100 µL of plasma or tissue homogenate, add 300 µL of acetonitrile

containing an internal standard (if used).
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Vortex and Centrifuge: Vortex the mixture for 1 minute, followed by centrifugation at 10,000 x

g for 10 minutes.

Supernatant Collection: Carefully collect the supernatant and evaporate it to dryness under a

gentle stream of nitrogen.

Reconstitution: Reconstitute the residue in 100 µL of the mobile phase for HPLC injection.

2. HPLC Method Protocol

This protocol is based on established methods for the analysis of flavonoids and can be

optimized for specific instruments.

Instrumentation: A standard HPLC system with a UV-Vis or Photodiode Array (PDA) detector.

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase:

Solvent A: 0.1% Formic acid in Water

Solvent B: Acetonitrile

Gradient Program:

0-10 min: 30-70% B

10-15 min: 70-90% B

15-20 min: 90% B

20.1-25 min: 30% B (re-equilibration)

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 280 nm

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Injection Volume: 10 µL

3. Method Validation

To ensure the reliability of the method, it should be validated according to ICH guidelines,

assessing the following parameters:

Specificity: Analyze a blank sample to ensure no interfering peaks at the retention time of

Sikokianin C.

Linearity: Prepare a series of standard solutions of Sikokianin C (e.g., 0.1 to 50 µg/mL) and

inject them in triplicate. Plot the peak area against the concentration to determine the

correlation coefficient (R²).

Accuracy: Perform recovery studies by spiking known concentrations of Sikokianin C into a

blank matrix.

Precision: Assess both intra-day and inter-day precision by analyzing replicate injections of

standard solutions at different concentrations.

Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest

concentration of the analyte that can be reliably detected and quantified.

Signaling Pathway and Experimental Workflow
Sikokianin C-Mediated Inhibition of the Cystathionine β-Synthase (CBS) Pathway

Sikokianin C exerts its anti-cancer effects by selectively inhibiting cystathionine β-synthase

(CBS). CBS is a key enzyme in the transsulfuration pathway, which converts homocysteine to

cystathionine.[3] In many cancer cells, CBS is overexpressed, leading to increased production

of hydrogen sulfide (H₂S), which promotes cell proliferation and survival. By inhibiting CBS,

Sikokianin C disrupts this pathway, leading to a decrease in H₂S production, accumulation of

homocysteine, and ultimately, apoptosis of cancer cells.[1][2]
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Sikokianin C inhibits CBS, disrupting cancer cell proliferation.

Experimental Workflow for HPLC Analysis of Sikokianin C

The following diagram illustrates the general workflow for the quantitative analysis of Sikokianin

C from a sample matrix using HPLC.
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Workflow for the HPLC analysis of Sikokianin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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